Cas no 1253528-20-9 (tert-butyl N-(1-cyano-1,3-dimethylbutyl)carbamate)

• Product Name: tert-butyl N-(1-cyano-1,3-dimethylbutyl)carbamate
• CAS No: 1253528-20-9
• MF: C₁₂H₂₂N₂O₂
• MW: 226.315283298492
• MDL: MFCD17168320
• CID: 5187595
• Update Time: 2026-03-05

tert-butyl N-(1-cyano-1,3-dimethylbutyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(1-cyano-1,3-dimethylbutyl)carbamate
• tert-butyl N-(2-cyano-4-methylpentan-2-yl)carbamate
• tert-Butyl 2-cyano-4-methylpentan-2-ylcarbamate

• MDL： MFCD17168320
• Inchi： 1S/C12H22N2O2/c1-9(2)7-12(6,8-13)14-10(15)16-11(3,4)5/h9H,7H2,1-6H3,(H,14,15)
• InChI Key： CUILSLRXDDUPRS-UHFFFAOYSA-N
• SMILES： O(C(NC(C#N)(C)CC(C)C)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 296
• XLogP3: 2.6
• Topological Polar Surface Area: 62.1